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Compound of Interest

Compound Name: 2-Methylcitric acid trisodium

Cat. No.: B2402484

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 2-Methylcitric acid trisodium, ensuring compliance and minimizing risk.

Pre-Disposal and Handling

Before initiating the disposal process, ensure that all personnel handling 2-Methylcitric acid
trisodium are equipped with the appropriate Personal Protective Equipment (PPE). This
includes, but is not limited to, safety glasses, gloves, and a lab coat. In case of a spill, it is
crucial to prevent the substance from entering drains and to collect the spillage for proper
disposal.

Disposal Procedure

The recommended method for the disposal of 2-Methylcitric acid trisodium is through a
licensed professional waste disposal service. This ensures that the material is handled in
accordance with all applicable federal, state, and local environmental control regulations.

Step 1: Containerization and Labeling

» Place the waste 2-Methylcitric acid trisodium in a suitable, sealed container.
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o Clearly label the container as "Hazardous Waste" and include the full chemical name: "2-
Methylcitric acid trisodium®.

« Indicate the approximate quantity of the waste.
Step 2: Segregation of Waste
o Store the waste container in a designated, secure area away from incompatible materials.

e Do not mix 2-Methylcitric acid trisodium with other chemical waste unless explicitly
approved by your institution's environmental health and safety (EHS) department or the
licensed disposal company.

Step 3: Arrange for Professional Disposal
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e If your institution does not have a dedicated EHS department, you must contact a licensed
professional waste disposal company directly.

» Provide the disposal company with a copy of the Safety Data Sheet (SDS) if available, or at
a minimum, the full chemical name and any known hazard information.

Step 4: Documentation

e Maintain a record of the disposal, including the date, quantity of waste, and the name of the
disposal company. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

While specific quantitative data for the disposal of 2-Methylcitric acid trisodium is not readily
available, the following table summarizes general guidelines for laboratory chemical waste.
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Parameter

Guideline

pH for Drain Disposal

Generally, solutions with a pH between 7 and 9
may be eligible for drain disposal with copious
amounts of water, provided they contain no
other hazardous materials. However, this is not
recommended for 2-Methylcitric acid trisodium

without explicit approval from EHS.

Concentration Limits

Any concentration of 2-Methylcitric acid
trisodium intended for disposal should be

handled as chemical waste.

Container Rinsing

The first rinse of a container that held 2-
Methylcitric acid trisodium should be collected

and disposed of as hazardous waste.[1]

Experimental Protocols

This document focuses on disposal procedures and does not cite specific experimental

protocols.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

Methylcitric acid trisodium.
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<tart:2-Methylcitric acid trisodium waste gen@

Is it a spill?

Contain spill.

Prevent entry into drains.

No

Collect spilled material for disposal.

Place in a labeled, sealed container.

Store in a designated hazardous waste area.

Contact Environmental Health & Safety (EHS) or a licensed disposal company.

Document disposal details.

@oper disposal c@
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Caption: Disposal workflow for 2-Methylcitric acid trisodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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